Cas no 872704-07-9 (2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 872704-07-9
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 5509230
• Update Time: 2025-08-04

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• Ethanone, 2-[[6-(2-furanyl)-3-pyridazinyl]thio]-1-(1-pyrrolidinyl)-
• 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C14H15N3O2S/c18-14(17-7-1-2-8-17)10-20-13-6-5-11(15-16-13)12-4-3-9-19-12/h3-6,9H,1-2,7-8,10H2
• InChI Key： SUQTVGBICGDRBA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1=NN=C(C2=CC=CO2)C=C1

Additional information on 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Introduction to 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 872704-07-9)

2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one, also known by its CAS number 872704-07-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of heterocyclic compounds and is characterized by its unique structural features, which include a furan ring, a pyridazine ring, and a pyrrolidine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The synthesis of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have facilitated the production of this compound on a larger scale, making it more accessible for both academic and industrial applications. The synthesis typically begins with the formation of the pyridazine core, followed by the introduction of the furan and pyrrolidine groups through selective functional group transformations.

In terms of its biological properties, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in processes such as cell growth, differentiation, and apoptosis. Studies have shown that this compound can selectively inhibit certain protein kinases, making it a valuable tool for understanding the role of these enzymes in disease states.

Another important aspect of 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to stimuli such as pathogens, damaged cells, or irritants, and it plays a crucial role in many diseases. Research has demonstrated that this compound can modulate the expression and activity of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This property makes it a promising candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

Beyond its direct biological effects, 2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one has also been investigated for its potential use as a lead compound in drug discovery. The unique combination of functional groups in this molecule provides a scaffold that can be modified to enhance specific biological activities or improve pharmacokinetic properties. For example, modifications to the furan or pyrrolidine moieties can alter the compound's binding affinity to target proteins or improve its solubility and bioavailability.

The pharmacokinetic profile of 2-{6-(furan-2-yl)pyridazin-3-ylysulfanyl}-1-(pyrrolidin-l-yi)ethan-l-one is another critical aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic potential. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-(furan--yI)pyridazin--yIsulfanyl}--(pyrrolidin--yI)ethan--one in various therapeutic contexts. Early results from phase I trials have indicated that this compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, 2-{6-(furan--yI)pyridazin--yIsulfanyl}--(pyrrolidin--yI)ethan--one (CAS No. 872704--9) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.